Cas no 1261923-49-2 (2-(3-Chloro-4-methylphenyl)pyridine-3-carboxylic acid)

• Product Name: 2-(3-Chloro-4-methylphenyl)pyridine-3-carboxylic acid
• CAS No: 1261923-49-2
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD18317589
• CID: 2763750
• PubChem ID: 53223458
• Update Time: 2025-06-09

2-(3-Chloro-4-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40687617
• 2-(3-CHLORO-4-METHYLPHENYL)NICOTINIC ACID
• MFCD18317589
• 1261923-49-2
• 2-(3-Chloro-4-methylphenyl)nicotinic acid, 95%
• 2-(3-Chloro-4-methylphenyl)pyridine-3-carboxylic acid

• MDL： MFCD18317589
• Inchi： 1S/C13H10ClNO2/c1-8-4-5-9(7-11(8)14)12-10(13(16)17)3-2-6-15-12/h2-7H,1H3,(H,16,17)
• InChI Key： WCRHIVZISBJIFV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 247.0400063Da
• Monoisotopic Mass: 247.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3-Chloro-4-methylphenyl)pyridine-3-carboxylic acid

Introduction to 2-(3-Chloro-4-methylphenyl)pyridine-3-carboxylic acid (CAS No. 1261923-49-2)

2-(3-Chloro-4-methylphenyl)pyridine-3-carboxylic acid, a compound with the CAS registry number 1261923-49-2, is an organic molecule of significant interest in the fields of pharmaceutical chemistry, materials science, and agrochemicals. This compound belongs to the class of pyridine carboxylic acid derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug design. The molecule's structure consists of a pyridine ring substituted with a carboxylic acid group at the 3-position and a chloromethyl-substituted phenyl group at the 2-position, making it a unique scaffold for further functionalization and exploration.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(3-Chloro-4-methylphenyl)pyridine-3-carboxylic acid. Researchers have employed various strategies, including cross-coupling reactions, oxidative cyclizations, and direct arylation techniques, to construct this compound with high purity and yield. These methods not only enhance the scalability of production but also pave the way for further structural modifications to explore its pharmacological potential.

The biological evaluation of 1261923-49-2 has revealed promising results in several therapeutic areas. For instance, studies have demonstrated its potential as an antitumor agent by targeting specific oncogenic pathways. Additionally, this compound exhibits antiviral activity against various pathogens, highlighting its role in antiviral drug development. The integration of computational chemistry tools, such as molecular docking and dynamics simulations, has further elucidated the binding mechanisms of this compound with key biological targets, providing insights into its therapeutic efficacy.

In terms of applications beyond pharmacology, 2-(3-Chloro-4-methylphenyl)pyridine-3-carboxylic acid has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for designing novel materials with applications in catalysis, sensing, and energy storage. Recent research has focused on its use as a ligand in metalloporphyrin systems, where it enhances the electronic properties and stability of these materials.

The environmental impact and sustainability aspects of this compound are also under scrutiny. Researchers are investigating its biodegradation pathways and ecological fate to ensure its safe utilization in industrial and agricultural settings. Furthermore, green chemistry approaches are being explored to minimize waste generation and energy consumption during its synthesis.

In conclusion, 1261923-49-2, or 2-(3-Chloro-4-methylphenyl)pyridine-3-carboxylic acid, stands as a versatile molecule with multifaceted applications across various scientific domains. Ongoing research continues to uncover new dimensions of its utility, underscoring its significance as a valuable building block in modern chemical research.